7-(Aminomethyl)-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-2-one

• Molecular Formula: C11H16N4O
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 7-(aminomethyl)-4-propan-2-yl-1,3-dihydropyrido[2,3-b]pyrazin-2-one
• InChI: InChI=1S/C11H16N4O/c1-7(2)15-6-10(16)14-9-3-8(4-12)5-13-11(9)15/h3,5,7H,4,6,12H2,1-2H3,(H,14,16)
• InChI Key: OPEWMWWEBKDODM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CC(=O)NC2=C1N=CC(=C2)CN

Description

This compound belongs to the pyrido-pyrazinone class, characterized by a bicyclic core structure with nitrogen atoms at strategic positions. The 7-(aminomethyl) substituent introduces a primary amine functional group, while the 4-(propan-2-yl) group (isopropyl) contributes steric bulk and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(Aminomethyl)-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-2-one can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under specific conditions. For example, the reaction of a substituted pyridine with an aminomethyl group can lead to the formation of the desired compound through intramolecular cyclization .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of specific catalysts, solvents, and temperature control to facilitate the reaction and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

7-(Aminomethyl)-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-2-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the aminomethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., halides). Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield a corresponding ketone or aldehyde, while reduction may produce an alcohol or amine derivative.

Scientific Research Applications

7-(Aminomethyl)-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-2-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique chemical structure and biological activity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-(Aminomethyl)-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations at Position 4

• 4-Ethyl analog (CAS: 2060008-57-1): Replacing the isopropyl group with ethyl reduces steric hindrance and lipophilicity. This analog may exhibit altered pharmacokinetic properties, such as solubility or membrane permeability, compared to the target compound .
• 4-Methyl derivatives (e.g., 4-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-2-one): Further simplification of the substituent at position 4 could enhance metabolic stability but reduce binding affinity in hydrophobic pockets .

Substituent Variations at Position 7

• For example, 7-iodo derivatives (CAS: 957193-64-5) are prioritized for radiolabeling or crystallography studies due to their heavy-atom properties .
• 7-Piperidinyl/piperazinyl analogs : Compounds like 7-[(3R)-3,4-dimethylpiperazin-1-yl] derivatives (from patent literature) introduce basic nitrogen centers, enhancing water solubility and enabling interactions with acidic residues in enzymes or receptors .

Modifications to the Core Scaffold

• Pyrazolo[1,5-a]pyrimidin-7(4H)-one derivatives: These compounds (e.g., compound 60 in ) replace the pyrido ring with a pyrazolo-pyrimidinone system, altering electron distribution and hydrogen-bonding capacity. Methoxy substituents on aromatic rings in such analogs (e.g., 5-(3,5-dimethoxyphenyl) groups) enhance π-π stacking interactions .

Comparative Data Table

Compound Name	Substituent (Position 4)	Substituent (Position 7)	Molecular Weight	Key Features	Reference
7-(Aminomethyl)-4-(propan-2-yl)-pyrido[...]	Isopropyl	Aminomethyl	~265 g/mol*	Balanced lipophilicity, H-bonding	Target
4-Ethyl analog (CAS: 2060008-57-1)	Ethyl	Aminomethyl	~237 g/mol*	Reduced steric bulk
7-Iodo derivative (CAS: 957193-64-5)	H	Iodo	~317 g/mol	Heavy atom for crystallography
7-[(3R)-3,4-Dimethylpiperazin-1-yl] analog	Ethyl	Dimethylpiperazinyl	~435 g/mol	Enhanced solubility
5-(3,5-Dimethoxyphenyl)-pyrazolo[...]	Isopropyl	3,5-Dimethoxyphenyl	~369 g/mol	Improved π-π interactions

*Estimated based on structural analogs.

Research Findings and Implications

• Synthetic Accessibility : The target compound and its analogs are synthesized via condensation and cyclization reactions, often requiring careful control of substituent introduction to avoid side products (e.g., bromo derivatives in ) .
• Biological Relevance: Pyrido-pyrazinones with aminomethyl groups have been explored in kinase inhibition (e.g., TNKS2 inhibitors in ), where the isopropyl group may occupy hydrophobic pockets in the ATP-binding site .
• Safety Considerations: Derivatives like the 7-bromo analog () require stringent handling due to reactivity, whereas the aminomethyl group in the target compound necessitates precautions against oxidative degradation .

Biological Activity

7-(Aminomethyl)-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-2-one (CAS: 273196-54-6) is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The molecular formula of 7-(Aminomethyl)-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-2-one is $C_{11}H_{16}N_{4}O$, with a molecular weight of 220.27 g/mol. The structure features a pyrido-pyrazine core which is known for diverse biological activities.

Synthesis

Research indicates that the synthesis of this compound can be achieved through various methods involving the modification of pyridine and pyrazine derivatives. The synthetic routes often utilize amination and alkylation reactions to introduce the aminomethyl and propan-2-yl groups at specific positions on the heterocyclic ring.

Antiproliferative Effects

Recent studies have highlighted the antiproliferative activity of compounds within the pyrido[2,3-b]pyrazine family. For instance, derivatives have shown potent activity against various cancer cell lines such as K562 (chronic myeloid leukemia) and MCF-7 (breast cancer) cells. The mechanism often involves the induction of apoptosis and cell cycle arrest.

Table 1: Antiproliferative Activity Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)
7-(Aminomethyl)-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-2-one	K562	5.6
7-(Aminomethyl)-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-2-one	MCF-7	4.8

These results suggest a promising profile for this compound in cancer therapy.

The biological activity is believed to stem from its ability to interact with key cellular pathways:

• Apoptosis Induction : The compound has been reported to activate caspases involved in the apoptotic pathway.
• Cell Cycle Arrest : It can halt the cell cycle at various checkpoints depending on the concentration and exposure time.

Other Biological Activities

In addition to anticancer properties, compounds related to this structure have demonstrated:

• Antimicrobial Activity : Some derivatives have shown effectiveness against bacterial strains.
• Neuroprotective Effects : Research suggests potential benefits in neurodegenerative diseases through modulation of neuroinflammatory pathways.

Case Studies

One notable study examined the effects of various substituted pyrido[2,3-b]pyrazines on tumor growth in vivo. Mice treated with these compounds exhibited a significant reduction in tumor size compared to control groups. The study emphasized the importance of structural modifications on biological efficacy.